Cas no 69978-82-1 (Isocostic acid)

• Product name: Isocostic acid
• CAS No: 69978-82-1
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 837457
• PubChem ID: 14706942

Isocostic acid Chemical and Physical Properties

Names and Identifiers

• Isocostic acid
• 2-[(2R,4aR)-4a,8-Dimethyl-1,2,3,4,4a,5,6,7-octahydro-2-naphthalen yl]acrylic acid
• 1-(o-iodophenoxy)-2,3-epoxypropane
• 1,2-epoxy-3-(2-iodo-phenoxy)-propane
• 1,2-Epoxy-3-(2-jod-phenoxy)-propan
• 2-((2-iodophenoxy)methyl)oxirane
• 2-((2R,4aR)-4a,8-dimethyl-1,2,3,4,4a,5,6,7-octahydronaphthalen-2-yl)acrylic acid
• 2-(2-iodophenoxymethyl)oxirane
• 2-(2-iodo-phenoxymethyl)-oxirane
• AGN-PC-00KPG9
• costic acid
• CTK2G8667
• Oxirane, [(2-iodophenoxy)methyl]-
• CHEMBL371833
• FS-8972
• 69978-82-1
• AKOS032962151
• 2-[(2R,4aR)-4a,8-dimethyl-2,3,4,5,6,7-hexahydro-1H-naphthalen-2-yl]prop-2-enoic Acid
• CS-0024375
• HY-N3494
• Isocosticacid
• Eudesma-4,11(13)-dien-12-oic acid;-Costic acid
• Eudesma-4,11(13)-dien-12-oic acid;gamma-Costic acid
• B0005-149182
• 2-(4a,8-dimethyl-2,3,4,5,6,7-hexahydro-1H-naphthalen-2-yl)prop-2-enoic acid
• 2-((2R,4aR)-4a,8-dimethyl-2,3,4,5,6,7-hexahydro-1H-naphthalen-2-yl)prop-2-enoic acid
• DA-64531
• 2-Naphthaleneacetic acid,1,2,3,4,4a,5,6,7-octahydro-4a,8-dimethyl-a-methylene-, (2R,4aR)-
• 2-naphthaleneacetic acid, 1,2,3,4,4a,5,6,7-octahydro-4a,8-dimethyl-alpha-methylene-, (2R,4aR)-
• 2-((2R,4aR)-4a,8-Dimethyl-1,2,3,4,4a,5,6,7-octahydro-2-naphthalenyl)acrylic acid
• [ "" ]

• Inchi： InChI=1S/C15H22O2/c1-10-5-4-7-15(3)8-6-12(9-13(10)15)11(2)14(16)17/h12H,2,4-9H2,1,3H3,(H,16,17)/t12-,15-/m1/s1
• InChI Key： SGZOYHLQNUSAIL-IUODEOHRSA-N
• SMILES： CC1=C2CC(CCC2(CCC1)C)C(=C)C(=O)O

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 374.0±11.0 °C at 760 mmHg
• Flash Point: 273.7±10.2 °C
• PSA: 37.30000
• LogP: 3.93400
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Isocostic acid Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids